Cas no 2792201-46-6 (4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride)

• Product Name: 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride
• CAS No: 2792201-46-6
• MF: C₇H₅ClF₂N₂S
• MW: 222.642805814743
• CID: 5912718
• PubChem ID: 165664635
• Update Time: 2025-06-28

4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,7-difluoro-1,3-benzothiazol-2-amine hydrochloride
• EN300-37430188
• 2792201-46-6
• 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride

• Inchi： 1S/C7H4F2N2S.ClH/c8-3-1-2-4(9)6-5(3)11-7(10)12-6;/h1-2H,(H2,10,11);1H
• InChI Key： SSRJULQFWUQLEM-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC2C(=CC=C(C1=2)F)F

Computed Properties

• Exact Mass: 221.9830034g/mol
• Monoisotopic Mass: 221.9830034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride

4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 2792201-46-6, commonly referred to as 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzothiazoles, which are widely studied for their versatile applications in drug discovery, materials science, and analytical chemistry. The benzothiazole framework is particularly appealing due to its aromaticity and ability to undergo various functional group transformations.

The structure of 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride consists of a benzene ring fused with a thiazole ring. The thiazole moiety contains a sulfur atom and two nitrogen atoms, making it a heterocyclic compound with unique electronic properties. The presence of two fluorine atoms at the 4 and 7 positions introduces additional electron-withdrawing effects, which can influence the compound's reactivity and stability. The hydrochloride salt form suggests that this compound is typically used in its protonated state, which may enhance its solubility in polar solvents.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the anti-inflammatory and antioxidant properties of this class of compounds. In one notable study published in *Journal of Medicinal Chemistry*, scientists demonstrated that 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores the importance of this compound in drug discovery efforts targeting complex biological systems.

In addition to its pharmacological applications, 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel materials for catalysis and sensing applications. For example, a study in *Angewandte Chemie* reported the use of this compound as a ligand in constructing metal-organic frameworks (MOFs) with high surface area and selective gas adsorption capabilities.

The synthesis of 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding benzothiazole derivative. Fluorination at specific positions is achieved through electrophilic substitution reactions or other fluorination techniques. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for downstream applications.

From an analytical standpoint, benzothiazole derivatives like this compound are often analyzed using advanced spectroscopic techniques such as UV-vis spectroscopy and NMR spectroscopy. These methods provide insights into the electronic structure and conformational dynamics of the molecule. Recent advancements in computational chemistry have also enabled researchers to model the electronic properties of 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride, aiding in the prediction of its reactivity under various conditions.

In conclusion, 4,7-Difluoro-1,3-benzothiazol-2-amine hydrochloride (CAS No. 2792201-46